Cas no 2171968-44-6 (2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylmorpholin-3-yl}acetic acid)

• Product Name: 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylmorpholin-3-yl}acetic acid
• CAS No: 2171968-44-6
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6234898
• PubChem ID: 165525871
• Update Time: 2025-07-17

2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylmorpholin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylmorpholin-3-yl}acetic acid
• 2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]morpholin-3-yl}acetic acid
• 2171968-44-6
• EN300-1496550

• Inchi： 1S/C26H30N2O6/c1-26(2,14-23(29)28-11-12-33-15-17(28)13-24(30)31)27-25(32)34-16-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,17,22H,11-16H2,1-2H3,(H,27,32)(H,30,31)
• InChI Key： QBFMGJXKJBPJOK-UHFFFAOYSA-N
• SMILES： O1CCN(C(CC(C)(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(CC(=O)O)C1

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylmorpholin-3-yl}acetic acid

Comprehensive Analysis of 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylmorpholin-3-yl}acetic acid (CAS No. 2171968-44-6)

In the realm of organic chemistry and pharmaceutical research, 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylmorpholin-3-yl}acetic acid (CAS No. 2171968-44-6) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected morpholine acetic acid derivative, is a critical intermediate in peptide synthesis and drug discovery. Its Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group serves as a protective moiety, enabling precise control over chemical reactions, a feature highly valued in modern solid-phase peptide synthesis (SPPS).

The molecular structure of CAS No. 2171968-44-6 integrates a morpholine ring and an acetic acid functional group, which contribute to its versatility in medicinal chemistry. Researchers are particularly interested in its role as a building block for bioactive molecules, especially in the development of GPCR (G-protein-coupled receptor) modulators and enzyme inhibitors. Given the rising demand for targeted therapies and personalized medicine, this compound aligns with current trends in precision drug design.

One of the most searched questions in the field is: "How does Fmoc protection enhance peptide synthesis?" The answer lies in the compound’s ability to prevent unwanted side reactions during amino acid coupling. The Fmoc group can be selectively removed under mild basic conditions (e.g., piperidine), making it ideal for automated peptide synthesizers. This property is crucial for producing high-purity peptides, which are essential for biopharmaceutical applications such as cancer immunotherapy and vaccine development.

Another hot topic is the compound’s potential in PROTAC (Proteolysis-Targeting Chimeras) technology, a revolutionary approach in degrading disease-causing proteins. The morpholine-acetic acid scaffold in 2171968-44-6 could serve as a linker or a recognition element for E3 ligases, a key component of PROTACs. This aligns with the growing interest in ubiquitin-proteasome system modulation, a trending area in oncology research.

From a synthetic perspective, 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylmorpholin-3-yl}acetic acid is often discussed in forums focusing on green chemistry. Researchers are exploring solvent-free or water-based coupling reactions to minimize environmental impact, a trend driven by the sustainability movement in chemical manufacturing. Its compatibility with microwave-assisted synthesis further enhances its appeal for high-throughput screening.

In summary, CAS No. 2171968-44-6 represents a convergence of innovative drug design, sustainable synthesis, and cutting-edge therapeutic strategies. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing bioconjugation techniques and next-generation pharmaceuticals.